Cas no 40142-77-6 (1-[2-(Benzylsulfanyl)phenyl]ethan-1-one)
40142-77-6 structure
Product Name:1-[2-(Benzylsulfanyl)phenyl]ethan-1-one
CAS No:40142-77-6
MF:C15H14OS
MW:242.336062908173
CID:2631679
PubChem ID:12853233
Update Time:2025-04-21
1-[2-(Benzylsulfanyl)phenyl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-benzylsulfanylphenyl)ethanone
- AKOS000220020
- DTXSID50511510
- 40142-77-6
- SCHEMBL11724672
- 1-[2-(benzylsulfanyl)phenyl]ethan-1-one
- MGMVOBIFEUMWBE-UHFFFAOYSA-N
- 1-[(2-phenylmethylsulfanyl)phenyl]ethanone
- 1-[2-(Benzylsulfanyl)phenyl]ethan-1-one
-
- Inchi: 1S/C15H14OS/c1-12(16)14-9-5-6-10-15(14)17-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
- InChI Key: MGMVOBIFEUMWBE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(C)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 242.07653624g/mol
- Monoisotopic Mass: 242.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 42.4Ų
1-[2-(Benzylsulfanyl)phenyl]ethan-1-one Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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